2-methyl-N-{2-[(1-methyl-1H-imidazol-2-yl)thio]ethyl}-1-benzofuran-5-carboxamide

• IUPAC Name: 2-methyl-N-[2-(1-methylimidazol-2-yl)sulfanylethyl]-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-11-9-13-10-12(3-4-14(13)21-11)15(20)17-6-8-22-16-18-5-7-19(16)2/h3-5,7,9-10H,6,8H2,1-2H3,(H,17,20)
• InChI Key: NEZAJZWWUSVWQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)NCCSC3=NC=CN3C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic compounds typically involves multiple steps, including cyclization reactions, condensation, and functional group transformations. For example, the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate involves cyclization of thioamide with 2-chloroacetoacetate, demonstrating the intricate steps needed to create complex molecules (Tang Li-jua, 2015).

Molecular Structure Analysis

Molecular structure analysis of complex molecules often involves spectroscopic methods and X-ray crystallography. For instance, the structural analysis of Ethyl 1-benzyl-2-(thiophen-3-yl)-1H-benzo[d]imidazole-5-carboxylate was confirmed using X-ray diffraction, demonstrating the importance of these techniques in determining the precise arrangement of atoms within a molecule (S. Madan Kumar et al., 2020).

Chemical Reactions and Properties

The chemical reactivity and properties of such molecules can be explored through various reactions, including cyclocondensation, which has been used to synthesize derivatives of similar complex molecules. This indicates the potential reactivity patterns and functional group transformations these molecules can undergo (M. Idrees et al., 2019).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, can be influenced by the molecular structure. For example, studies on similar compounds reveal that crystal structure is significantly affected by hydrogen bonding and molecular interactions, which can be analyzed using single-crystal X-ray diffraction (P. Sharma et al., 2016).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards specific reagents, can be derived from the functional groups present in the molecule. Studies on similar compounds, focusing on their synthesis and reactivity, provide insights into how structural features influence chemical behavior (H. M. Mohamed, 2021).